N-(4-bromophenyl)-5-methoxy-2,4-dimethylbenzene-1-sulfonamide

• IUPAC Name: N-(4-bromophenyl)-5-methoxy-2,4-dimethylbenzenesulfonamide
• InChI: InChI=1S/C15H16BrNO3S/c1-10-8-11(2)15(9-14(10)20-3)21(18,19)17-13-6-4-12(16)5-7-13/h4-9,17H,1-3H3
• InChI Key: BRZLMGLPBGMGEL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1OC)S(=O)(=O)NC2=CC=C(C=C2)Br)C
• Molecular Formula: C15H16BrNO3S
• Molecular Weight: 370.3 g/mol

Description

N-(4-bromophenyl)-5-methoxy-2,4-dimethylbenzene-1-sulfonamide, also known as BMB-4, is a chemical compound that has been studied for its potential use in cancer treatment. This compound belongs to the class of sulfonamides and has been found to have promising pharmacological properties.

Mechanism of Action

N-(4-bromophenyl)-5-methoxy-2,4-dimethylbenzene-1-sulfonamide works by inhibiting the activity of the enzyme carbonic anhydrase IX (CAIX), which is overexpressed in many cancer cells. CAIX plays a role in regulating the pH of cancer cells, and inhibiting its activity can lead to cell death.
Biochemical and Physiological Effects
N-(4-bromophenyl)-5-methoxy-2,4-dimethylbenzene-1-sulfonamide has been found to have low toxicity and is well tolerated by animals. In addition to its anticancer activity, N-(4-bromophenyl)-5-methoxy-2,4-dimethylbenzene-1-sulfonamide has been found to have anti-inflammatory and antioxidant effects.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-bromophenyl)-5-methoxy-2,4-dimethylbenzene-1-sulfonamide in lab experiments is its high potency against cancer cells. However, N-(4-bromophenyl)-5-methoxy-2,4-dimethylbenzene-1-sulfonamide is a relatively new compound, and more research is needed to fully understand its pharmacological properties and potential limitations.

Future Directions

There are several potential future directions for research on N-(4-bromophenyl)-5-methoxy-2,4-dimethylbenzene-1-sulfonamide. One area of interest is the development of more effective delivery methods for N-(4-bromophenyl)-5-methoxy-2,4-dimethylbenzene-1-sulfonamide, such as nanoparticles or liposomes. Additionally, further studies are needed to understand the potential interactions between N-(4-bromophenyl)-5-methoxy-2,4-dimethylbenzene-1-sulfonamide and other chemotherapy drugs. Finally, more research is needed to determine the optimal dosage and treatment regimen for N-(4-bromophenyl)-5-methoxy-2,4-dimethylbenzene-1-sulfonamide in cancer patients.

Synthesis Methods

N-(4-bromophenyl)-5-methoxy-2,4-dimethylbenzene-1-sulfonamide is synthesized through a multi-step process that involves the reaction of 4-bromonitrobenzene with sodium methoxide to form 4-bromophenol. This is then reacted with 2,4-dimethyl-5-methoxybenzenesulfonyl chloride to form N-(4-bromophenyl)-5-methoxy-2,4-dimethylbenzene-1-sulfonamide.

Scientific Research Applications

N-(4-bromophenyl)-5-methoxy-2,4-dimethylbenzene-1-sulfonamide has been studied for its potential use in cancer treatment. In vitro studies have shown that N-(4-bromophenyl)-5-methoxy-2,4-dimethylbenzene-1-sulfonamide inhibits the growth of cancer cells, including breast, prostate, and lung cancer cells. Additionally, N-(4-bromophenyl)-5-methoxy-2,4-dimethylbenzene-1-sulfonamide has been found to be effective against cancer cells that are resistant to other chemotherapy drugs.